Cas no 2007977-92-4 (({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane)

• Product Name: ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane
• CAS No: 2007977-92-4
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 6518170
• PubChem ID: 165493567
• Update Time: 2025-08-03

({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane
• EN300-1136142
• 2007977-92-4
• ({2-[(1-bromo-2-methylpropan-2-yl)oxy]ethoxy}methyl)cyclobutane

• Inchi： 1S/C11H21BrO2/c1-11(2,9-12)14-7-6-13-8-10-4-3-5-10/h10H,3-9H2,1-2H3
• InChI Key： XNXDTYNTBQXJRQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCCOCC1CCC1

Computed Properties

• Exact Mass: 264.07249g/mol
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane

({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane

The compound ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane (CAS No: 2007977-92-4) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a brominated ether group, making it a valuable component in various chemical reactions and industrial processes.

Recent studies have highlighted the importance of cyclobutane derivatives in the development of advanced materials, particularly in the field of polymer science. The cyclobutane ring in this compound contributes to its mechanical stability and flexibility, making it an ideal candidate for use in high-performance polymers. Researchers have also explored the potential of this compound in drug delivery systems, where its unique properties enable controlled release mechanisms.

The brominated ether group in ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane plays a crucial role in its reactivity and functionality. Bromine atoms are known for their ability to participate in nucleophilic substitutions, which makes this compound highly versatile in organic synthesis. Recent advancements in catalytic chemistry have further enhanced the efficiency of reactions involving this compound, leading to the development of novel synthetic pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving bromination, etherification, and cyclization reactions. The use of advanced catalysts and green chemistry principles has significantly improved the yield and purity of the product. For instance, researchers have reported the successful use of microwave-assisted synthesis to accelerate the reaction process while minimizing environmental impact.

The applications of ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane extend beyond traditional chemical industries. It has found niche applications in electronics, where its thermal stability and dielectric properties make it suitable for use in high-frequency circuits and insulating materials. Additionally, its biocompatibility has been explored for medical devices and implants.

From an environmental perspective, the synthesis and use of this compound are closely monitored to ensure compliance with sustainability standards. The development of eco-friendly alternatives and recycling methods has been a focal point for researchers aiming to reduce the ecological footprint of this compound.

In conclusion, ({2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}methyl)cyclobutane (CAS No: 2007977-92-4) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile properties, and wide-ranging applications make it a cornerstone in contemporary chemical research and industry.